Cas no 80395-12-6 (3-Bromobenzylphosphonic acid)

3-Bromobenzylphosphonic acid is a brominated aromatic phosphonic acid derivative, primarily utilized as an intermediate in organic synthesis and material science. Its key advantages include its versatile reactivity, particularly in cross-coupling reactions and metal-organic framework (MOF) construction, due to the presence of both bromine and phosphonic acid functional groups. The compound exhibits stability under standard conditions, making it suitable for controlled functionalization in pharmaceutical and polymer applications. Its phosphonic acid moiety further enables chelation with metal ions, useful in catalysis and surface modification. The product is typically supplied with high purity, ensuring reproducibility in research and industrial processes.

3-Bromobenzylphosphonic acid structure

Product Name:3-Bromobenzylphosphonic acid

CAS No:80395-12-6

MF:C₇H₈BrO₃P

MW:251.014382362366

CID:2602564

PubChem ID:329766882

Update Time:2025-05-28

3-Bromobenzylphosphonic acid Chemical and Physical Properties

Names and Identifiers

- 3-bromobenzylphosphonic acid
- (3-bromophenyl)methylphosphonic acid
- 3-Bromobenzylphosphonic acid, 97%
- 80395-12-6
- SCHEMBL3395637
- 3-Bromobenzylphosphonic acid
- MDL： MFCD22377807
- Inchi： 1S/C7H8BrO3P/c8-7-3-1-2-6(4-7)5-12(9,10)11/h1-4H,5H2,(H2,9,10,11)
- InChI Key： IQYFBQGTSGSWHQ-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)CP(=O)(O)O

Computed Properties

Exact Mass: 249.93944g/mol
Monoisotopic Mass: 249.93944g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 57.5

Experimental Properties

Melting Point: 193-197 °C

3-Bromobenzylphosphonic acid Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

3-Bromobenzylphosphonic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B680100-50mg	3-Bromobenzylphosphonic Acid	80395-12-6		50mg	$ 64.00	2023-04-18
TRC	B680100-100mg	3-Bromobenzylphosphonic Acid	80395-12-6		100mg	$ 87.00	2023-04-18
TRC	B680100-250mg	3-Bromobenzylphosphonic Acid	80395-12-6		250mg	$ 150.00	2023-04-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	760617-1G	3-Bromobenzylphosphonic acid	80395-12-6	97%	1G	￥883.23	2022-02-24